Cas no 6476-32-0 (2-Phenoxybenzonitrile)

2-Phenoxybenzonitrile structure
Product Name:2-Phenoxybenzonitrile
CAS No:6476-32-0
Molecular Formula:C13H9NO
Molecular Weight:195.2167
MDL:MFCD08271960
CID:500617
PubChem ID:12548616
2-Phenoxybenzonitrile Properties
Names and Identifiers
-
- 2-Phenoxybenzonitrile
- Benzonitrile,2-phenoxy-
- phenoxybenzonitrile
- Benzonitrile, 2-phenoxy-
- 2-phenoxy-benzonitrile
- 2-phenoxybenzenecarbonitrile
- BNVCOVNARIQBEO-UHFFFAOYSA-N
- 5100AH
- AR3632
- SBB091876
- TRA0002425
- SY013637
- AB0061491
- AKOS000262319
- MFCD08271960
- CS-0137258
- A867832
- AS-45651
- DTXSID60502171
- 6476-32-0
- EN300-7400456
- AC-23573
- SCHEMBL1162713
- FT-0755757
-
- MDL: MFCD08271960
- InChIKey: BNVCOVNARIQBEO-UHFFFAOYSA-N
- Inchi: 1S/C13H9NO/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-9H
- SMILES: O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C([H])=C1C#N
Computed Properties
- Exact Mass: 195.06800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 195.068413911g/mol
- Heavy Atom Count: 15
- Complexity: 236
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 33
Experimental Properties
- LogP: 3.35058
- PSA: 33.02000
- Refractive Index: 1.61
- Boiling Point: 188 °C
- Flash Point: 132.642℃
- Color/Form: White to Yellow Sticky Oil to Solid
- Density: 1.172
2-Phenoxybenzonitrile Security Information
- Hazard Statement: H302
- Warning Statement: P280;P305+P351+P338
- Storage Condition:Room temperature
- Signal Word:Warning
2-Phenoxybenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Phenoxybenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003IB3-1g |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 1g |
$21.00 | 2025-02-20 | |
A2B Chem LLC | AB62895-1g |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 1g |
$30.00 | 2024-04-19 | |
Aaron | AR003IJF-100mg |
2-Phenoxybenzonitrile |
6476-32-0 | 97% | 100mg |
$5.00 | 2025-01-22 | |
abcr | AB223711-1 g |
2-Phenoxybenzonitrile; 95% |
6476-32-0 | 1g |
€160.60 | 2023-02-05 | ||
Alichem | A019097614-10g |
2-Phenoxybenzonitrile |
6476-32-0 | 95% | 10g |
$371.28 | 2023-09-01 | |
Ambeed | A204855-250mg |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 250mg |
$20.0 | ||
Apollo Scientific | OR953387-1g |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 1g |
£20.00 | 2025-02-20 | |
Chemenu | CM153508-10g |
2-Phenoxybenzonitrile |
6476-32-0 | 95% | 10g |
$334 | ||
Crysdot LLC | CD12047548-5g |
2-Phenoxybenzonitrile |
6476-32-0 | 95+% | 5g |
$223 | 2024-07-24 | |
Enamine | EN300-7400456-0.05g |
2-phenoxybenzonitrile |
6476-32-0 | 95% | 0.05g |
$19.0 | 2023-07-07 |
2-Phenoxybenzonitrile Related Literature
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Sebastian Götz,Jens Künnemeyer Analyst, 2008,133, 167-174
-
Amanda B. Quadre,Sidney J. de Carvalho,Guilherme Volpe Bossa Phys. Chem. Chem. Phys., 2020,22, 18229-18238
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Peng-Xiang Hou,Bing Yu,Yang Su,Chao Shi,Li-Li Zhang,Chang Liu,ShiSheng Li,Jin-Hong Du,Hui-Ming Cheng J. Mater. Chem. A, 2014,2, 1159-1164
-
Peng Wu,Takashi Tatsumi Chem. Commun., 2001, 897-898
-
Haili Li,Hongtao Li,Lin Li,Xitian Zhang J. Mater. Chem. C, 2015,3, 3702-3707
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Xiao-lin Yu,Mei Ji,Shu-ying Liu,Xiao-ling Wu,Yu-jiong Wang,Rui-tian Liu Food Funct., 2018,9, 6414-6426
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Vernon C. Gibson,Carl Redshaw,Mark R. J. Elsegood New J. Chem., 2002,26, 16-19
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V. V. Brazhkin,N. A. Nikolaev,Y. M. Shulga,Y. B. Lebed,M. V. Kondrin CrystEngComm, 2018,20, 4003-4011
-
Moisés L. Pinto Faraday Discuss., 2021,231, 326-341
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6476-32-0)2-Phenoxybenzonitrile

Purity:99%
Quantity:25g
Price($):330.0